N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3-fluoro-4-methoxybenzenesulfonamide

• IUPAC Name: N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-3-fluoro-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H16FNO6S/c1-23-16-7-5-14(11-15(16)19)27(21,22)20-8-2-3-9-24-13-4-6-17-18(10-13)26-12-25-17/h4-7,10-11,20H,8-9,12H2,1H3
• InChI Key: NDUGYBXYNNTMEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC#CCOC2=CC3=C(C=C2)OCO3)F
• Molecular Formula: C18H16FNO6S
• Molecular Weight: 393.4 g/mol

Description

N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3-fluoro-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C18H16FNO6S and its molecular weight is 393.39. The purity is usually 95%.
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Scientific Research Applications

Electrophilic Fluorination Agents

Benzenesulfonamide derivatives have been explored as electrophilic fluorinating agents, demonstrating improved enantioselectivity in the synthesis of fluorinated compounds. For instance, N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI) is utilized for enantioselective fluorination, enhancing product selectivity (Yasui et al., 2011).

COX-2 Inhibition for Pain and Inflammation

4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives have been synthesized and evaluated for their selective inhibition of cyclooxygenase-2 (COX-2), leading to the development of potent and selective inhibitors for treating conditions like rheumatoid arthritis and acute pain (Hashimoto et al., 2002).

Anticancer Agents

Research into benzenesulfonamide derivatives has also focused on their anticancer potential. For example, aminothiazole-paeonol derivatives have shown high anticancer potential against various cancer cell lines, providing a promising foundation for developing new anticancer agents (Tsai et al., 2016).

Photodynamic Therapy for Cancer

New zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have been synthesized for photodynamic therapy, demonstrating high singlet oxygen quantum yield and potential as Type II photosensitizers for cancer treatment (Pişkin et al., 2020).

Structural and Molecular Insights

Studies on the crystal structures of benzenesulfonamide derivatives provide insights into their molecular arrangements and interactions, contributing to the understanding of their chemical behavior and potential applications in material science (Rodrigues et al., 2015).